Cas no 21282-08-6 (L-Pyroglutamyl-L-alanine)

• Product name: L-Pyroglutamyl-L-alanine
• CAS No: 21282-08-6
• MF: C₈H₁₂N₂O₄
• MW: 200.191882133484
• MDL: MFCD04221352
• CID: 259294
• PubChem ID: 4996385

L-Pyroglutamyl-L-alanine Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-(5-oxo-L-prolyl)- (9CI)
• (2S)-2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]propanoic acid
• L-Pyroglutamyl-L-alanine
• PGLU-ALA-OH
• Pyr-Ala
• Pyr-Ala-OH
• 5-oxo-l-prolyl-l-alanine
• H-Pyr-Ala-OH
• N-L-Pyroglutamyl-L-alanin
• N-L-pyroglutamyl-L-alanine
• Pglu-ala

• MDL： MFCD04221352
• Inchi： InChI=1S/C8H12N2O4/c1-4(8(13)14)9-7(12)5-2-3-6(11)10-5/h4-5H,2-3H2,1H3,(H,9,12)(H,10,11)(H,13,14)/t4-,5-/m0/s1
• InChI Key： YIJVJUARZXCJJP-WHFBIAKZSA-N
• SMILES： C[C@H](NC([C@@H]1CCC(N1)=O)=O)C(O)=O

Computed Properties

• Exact Mass: 200.08000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.340
• PSA: 95.50000
• LogP: -0.42600

L-Pyroglutamyl-L-alanine Security Information

• WGK Germany：3
• Safety Instruction： 24/25

L-Pyroglutamyl-L-alanine Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides